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Compound of Interest

Compound Name: N-Heptyl-D15 alcohol

Cat. No.: B15558268 Get Quote

Essential Safety and Handling Guide for N-Heptyl-
D15 Alcohol
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling N-Heptyl-D15 alcohol.
The following procedures are designed to ensure the safe handling of this compound and to

build a foundation of trust in laboratory safety practices.

Physical and Chemical Properties
N-Heptyl-D15 alcohol is the deuterated form of 1-heptanol. While specific data for the

deuterated compound is limited, the properties are expected to be very similar to that of 1-

heptanol.
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Property Value

Chemical Formula C₇H₁₇DO

Appearance Clear, colorless liquid

Boiling Point 349°F (176°C) at 760 mmHg[1]

Flash Point 169.0°F (76.1°C) Closed Cup[2]

Specific Gravity 0.822 at 68°F (20°C)[1]

Flammability Combustible liquid[2][3]

Hazards
Causes serious eye irritation[2][3]. Harmful to

aquatic life[2].

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for the safe handling of N-Heptyl-D15
alcohol in a laboratory setting.

Receiving and Inspection
Verification: Upon receipt, verify the container label matches the order specifications (N-
Heptyl-D15 Alcohol).

Inspection: Inspect the container for any signs of damage or leakage. If compromised, do not

handle. Follow your institution's protocol for damaged chemical containers.

Transport: Use a secondary container when transporting the chemical to the designated

storage area.

Storage
Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames,

and other ignition sources.[3][4]

Container: Keep the container tightly closed.[3][4]
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Compatibility: Store away from incompatible materials such as strong oxidizing agents,

strong acids, acid anhydrides, and acid chlorides.[3]

Refrigeration: If cold storage is required, use only a refrigerator or freezer specifically

designed and approved for flammable materials storage.[5]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield that meets

ANSI/ISEA Z87.1 standards.[6][7]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile or latex).[2][6]

Lab Coat: A lab coat or chemical-resistant apron is required to prevent skin contact.[6]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors.[6][8] If ventilation is insufficient, a NIOSH/MSHA approved respirator

may be necessary.[3][7]

Handling and Use
Work Area: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.[6]

Ignition Sources: Ensure the work area is free of any potential ignition sources.[3][6] Use

non-sparking tools.[3]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[7]

Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the work

area.

Spill Response
Evacuation: In case of a large spill, evacuate the area immediately.
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Control: Remove all sources of ignition.[3][7]

Containment: For small spills, absorb the liquid with an inert material (e.g., vermiculite, sand,

or earth) and place it in a suitable, closed container for disposal.[1][7]

Ventilation: Ensure adequate ventilation during cleanup.

PPE: Wear the appropriate PPE during the entire cleanup process.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of N-Heptyl-D15 alcohol is crucial to protect the environment and comply with

regulations. As a deuterated compound, it may require special consideration based on

institutional policies.

Waste Identification and Segregation
Hazardous Waste: N-Heptyl-D15 alcohol should be treated as a hazardous chemical waste.

[9]

Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's Environmental Health & Safety (EHS) department. Keep it segregated from

incompatible wastes.[10]

Waste Container
Selection: Use a designated, leak-proof, and chemically compatible waste container with a

secure, tight-fitting lid.[9][10]

Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name: "N-Heptyl-D15 alcohol".[10] Do not use abbreviations.[10]

Waste Accumulation and Storage
Location: Store the waste container in a designated satellite accumulation area that is at or

near the point of generation.[9]

Closure: Keep the waste container closed except when adding waste.[10]
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Disposal Procedure
Contact EHS: Follow your institution's procedures to request a pickup from the EHS

department or a licensed hazardous waste disposal contractor.[9]

Prohibited Disposal: Do not dispose of N-Heptyl-D15 alcohol down the drain or in the

regular trash.[9][11]

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be

collected and treated as hazardous waste.[10] After rinsing, the container can be disposed of

according to institutional guidelines.[10]

Experimental Workflow and Safety Relationships
The following diagrams illustrate the logical flow of handling N-Heptyl-D15 alcohol safely and

the relationship between procedural steps and safety measures.
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Caption: Workflow for Handling N-Heptyl-D15 Alcohol.
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Caption: Relationship Between Hazards and Control Measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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